Cas no 1805313-98-7 (Methyl 3-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1805313-98-7
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4846991
• Update Time: 2025-07-19

Methyl 3-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H10F2N2O2/c1-15-9(14)7-5(2-12)3-13-4-6(7)8(10)11/h3-4,8H,2,12H2,1H3
• InChI Key： SUTTYQHQFXMDRA-UHFFFAOYSA-N
• SMILES： FC(C1=CN=CC(CN)=C1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 0.2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate

Methyl 3-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805313-98-7): A Comprehensive Overview

Methyl 3-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate, identified by its CAS number 1805313-98-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives family, which has been extensively studied due to its diverse biological activities and potential applications in drug development. The presence of both aminomethyl and difluoromethyl substituents in its molecular structure imparts unique chemical and pharmacological properties, making it a valuable intermediate in the synthesis of novel therapeutic agents.

The aminomethyl group in Methyl 3-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate introduces a nucleophilic center, facilitating various functionalization reactions such as amide bond formation, which is crucial for the development of peptidomimetics and protein-protein interaction inhibitors. On the other hand, the difluoromethyl group enhances metabolic stability and binding affinity, which are critical factors in drug design. These structural features have garnered considerable attention from medicinal chemists seeking to develop next-generation pharmaceuticals with improved efficacy and reduced side effects.

In recent years, there has been a surge in research focusing on pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Methyl 3-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate has been explored in several preclinical studies for its potential role in modulating various biological pathways. For instance, its derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The unique combination of substituents in this compound allows for fine-tuning of its pharmacokinetic properties, making it an attractive candidate for further development.

The synthesis of Methyl 3-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate involves multi-step organic transformations, including condensation reactions, nucleophilic substitutions, and protection-deprotection strategies. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. The use of palladium catalysts, for example, has enabled the efficient formation of carbon-carbon bonds essential for constructing the pyridine core. These synthetic advances have not only improved the accessibility of this compound but also paved the way for exploring its derivatives with enhanced biological activity.

The pharmacological profile of Methyl 3-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate has been extensively evaluated through in vitro and in vivo studies. Initial findings suggest that this compound exhibits inhibitory activity against several target enzymes relevant to inflammatory diseases and neurological disorders. The aminomethyl group interacts with hydrophobic pockets on the enzyme surface, while the difluoromethyl group enhances binding stability through dipole-dipole interactions. Such interactions are critical for designing potent and selective inhibitors.

In conclusion, Methyl 3-(aminomethyl)-5-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805313-98-7) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and demonstrated biological activity make it a valuable asset in pharmaceutical research. As our understanding of drug design principles continues to evolve, compounds like this are likely to play a pivotal role in addressing unmet medical needs across various therapeutic areas.